Cas no 32418-66-9 (2-(morpholin-4-yl)propanehydrazide)

• Product Name: 2-(morpholin-4-yl)propanehydrazide
• CAS No: 32418-66-9
• MF: C₇H₁₅N₃O₂
• MW: 173.212901353836
• MDL: MFCD08691651
• CID: 1069196
• PubChem ID: 17608727
• Update Time: 2025-05-25

2-(morpholin-4-yl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinopropanehydrazide
• 2-morpholin-4-ylpropanehydrazide
• 2-Morpholin-4-ylpropanohydrazide
• 2-morpholin-4-yl-propionic acid hydrazide
• 2-Morpholinopropionsaeurehydrazid
• 2-(morpholin-4-yl)propanehydrazide
• 32418-66-9
• AKOS005173344
• MFCD08691651
• CHEMBRDG-BB 4022075
• DTXSID30589838
• F1965-0006
• ALBB-012022
• 2-(4-morpholinyl)propanohydrazide
• CS-0320389
• BS-37650
• 4-morpholineacetic acid, alpha-methyl-, hydrazide
• SCHEMBL4419679

• MDL： MFCD08691651
• Inchi： 1S/C7H15N3O2/c1-6(7(11)9-8)10-2-4-12-5-3-10/h6H,2-5,8H2,1H3,(H,9,11)
• InChI Key： QENGROZZUNALCE-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C(NN)=O)C

Computed Properties

• Exact Mass: 173.11600
• Monoisotopic Mass: 173.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.152
• Boiling Point: 349.2°C at 760 mmHg
• Flash Point: 165°C
• Refractive Index: 1.505
• PSA: 67.59000
• LogP: -0.27390

2-(morpholin-4-yl)propanehydrazide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(morpholin-4-yl)propanehydrazide

Introduction to 2-(morpholin-4-yl)propanehydrazide (CAS No. 32418-66-9)

2-(morpholin-4-yl)propanehydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 32418-66-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This hydrazide derivative features a morpholine moiety linked to a propanhydrazide backbone, making it a versatile intermediate in the development of novel therapeutic agents. The unique structural attributes of this compound have garnered attention from researchers exploring its potential applications in medicinal chemistry, particularly in the design of bioactive molecules targeting various biological pathways.

The morpholine ring, a six-membered heterocyclic amine, contributes to the compound's solubility and metabolic stability, which are critical factors in drug design. In contrast, the hydrazide group (-NH-NH₂) serves as a reactive site for further functionalization, enabling the synthesis of more complex molecules. The combination of these features makes 2-(morpholin-4-yl)propanehydrazide a valuable building block for pharmacophores in drug discovery programs.

Recent advancements in medicinal chemistry have highlighted the importance of hydrazide derivatives in the development of antiviral, anti-inflammatory, and anticancer agents. The structural motif of 2-(morpholin-4-yl)propanehydrazide has been incorporated into several lead compounds that exhibit promising biological activity. For instance, studies have demonstrated its utility in generating protease inhibitors, which are crucial for treating viral infections and chronic inflammatory diseases. The morpholine scaffold enhances binding affinity to target enzymes while minimizing off-target effects, a key consideration in modern drug design.

In addition to its role as an intermediate, 2-(morpholin-4-yl)propanehydrazide has been explored in the synthesis of chiral compounds. The presence of a stereogenic center adjacent to the hydrazide group allows for the preparation of enantiomerically pure derivatives, which are often required for optimal pharmacological activity. Researchers have leveraged this property to develop novel racemic mixtures or single-enantiomer drugs with enhanced efficacy and reduced toxicity.

The compound's reactivity also makes it suitable for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in constructing complex organic molecules. These reactions enable the introduction of aryl or heteroaryl groups at various positions within the molecule, expanding its synthetic utility. Furthermore, the hydrazide functionality can participate in condensation reactions with carbonyl compounds to form Schiff bases or imines, further diversifying its chemical transformations.

From a computational chemistry perspective, 2-(morpholin-4-yl)propanehydrazide has been subjected to molecular docking studies to evaluate its interactions with biological targets. These simulations have provided insights into its binding mode and affinity for enzymes such as kinases and phosphodiesterases. The results suggest that this compound may serve as a scaffold for designing inhibitors with high selectivity and potency. Additionally, quantum mechanical calculations have been employed to optimize its molecular structure and predict its pharmacokinetic properties.

The pharmaceutical industry has shown particular interest in hydrazide derivatives due to their broad spectrum of biological activities. 2-(morpholin-4-yl)propanehydrazide exemplifies this trend by serving as a precursor for several investigational drugs currently undergoing preclinical evaluation. Its incorporation into these molecules has led to improved pharmacological profiles, including enhanced bioavailability and reduced side effects. Such developments underscore the importance of innovative intermediates like 2-(morpholin-4-yl)propanehydrazide in advancing drug discovery efforts.

In conclusion, 2-(morpholin-4-yl)propanehydrazide (CAS No. 32418-66-9) represents a significant asset in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for designing novel bioactive molecules with therapeutic potential. As research continues to uncover new applications for this compound, its role in drug development is expected to expand further, contributing to advancements across multiple therapeutic areas.